5-chloro-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H10ClN3O2S2/c13-8-4-3-7(19-8)10(17)16-12-15-6-2-1-5-14-11(18)9(6)20-12/h3-4H,1-2,5H2,(H,14,18)(H,15,16,17)
• InChI Key: XAJIMQIFFWBTDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)NC1)SC(=N2)NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C12H10ClN3O2S2
• Molecular Weight: 327.8 g/mol

Description

5-chloro-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H10ClN3O2S2 and its molecular weight is 327.8. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Agents

Compounds with structural similarities to "5-chloro-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)thiophene-2-carboxamide" have been synthesized and evaluated for their antimicrobial and antifungal activities. Research indicates that derivatives incorporating thiophene and thiazole moieties exhibit potent antimicrobial properties against a range of bacterial and fungal pathogens (Desai, Dodiya, & Shihora, 2011). These findings highlight the potential of such compounds in the development of new antimicrobial agents.

Anticancer Activity

Thiophene and thiazole derivatives have also been investigated for their anticancer activities. Synthesis of novel thiophene-2-carboxamide derivatives has shown promising in vitro cytotoxicity against various cancer cell lines, suggesting that these compounds may serve as leads for the development of new anticancer drugs (Atta & Abdel‐Latif, 2021). The presence of the thiophene moiety, in particular, appears to contribute to the observed biological activity.

Enzyme Inhibition

Research on similar compounds has demonstrated potential enzyme inhibitory effects, which could be harnessed for therapeutic purposes. For instance, benzimidazole derivatives bearing acidic heterocycles have shown angiotensin II receptor antagonistic activities, indicating potential applications in treating cardiovascular diseases (Kohara et al., 1996). This suggests that compounds like "5-chloro-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)thiophene-2-carboxamide" might also exhibit similar inhibitory activities against specific enzymes or receptors.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives.

Mode of Action

It’s known that the interaction of the neutral ligand chlorothiophene in the s1 subsite allows for the combination of good oral bioavailability and high potency .

Biochemical Pathways

Indole derivatives, which share a similar structure, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Action Environment

It’s known that the physicochemical properties of similar compounds can be influenced by various factors, including temperature, ph, and the presence of other substances .